1-(Bromomethyl)-1-((cyclopropylmethoxy)methyl)cyclopropane

• Molecular Formula: C9H15BrO
• Molecular Weight: 219.12 g/mol
• IUPAC Name: 1-(bromomethyl)-1-(cyclopropylmethoxymethyl)cyclopropane
• InChI: InChI=1S/C9H15BrO/c10-6-9(3-4-9)7-11-5-8-1-2-8/h8H,1-7H2
• InChI Key: XOXDDGVHCIENNZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COCC2(CC2)CBr

Description

1-(Bromomethyl)-1-((cyclopropylmethoxy)methyl)cyclopropane is a bicyclic organic compound featuring a cyclopropane core substituted with a bromomethyl group and a (cyclopropylmethoxy)methyl group. Its molecular formula is C₉H₁₄BrO, with a molecular weight of 225.11 g/mol. This compound is primarily utilized in pharmaceutical and agrochemical synthesis as a versatile intermediate.

Biological Activity

1-(Bromomethyl)-1-((cyclopropylmethoxy)methyl)cyclopropane is a compound that has garnered attention due to its potential biological activities. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound features a bromomethyl group attached to a cyclopropane core with a cyclopropylmethoxy substituent. Its molecular formula is $C_8H_{13}Br$, and it exhibits properties typical of cyclopropane derivatives, such as high reactivity and potential for diverse biological interactions.

Mechanisms of Biological Activity

1-(Bromomethyl)-1-((cyclopropylmethoxy)methyl)cyclopropane may exert its biological effects through several mechanisms:

• Inhibition of Enzymatic Activity : Similar compounds have shown the ability to inhibit various enzymes, including kinases and proteases, which play crucial roles in cellular signaling pathways.
• Modulation of Gene Expression : The compound may influence gene expression related to inflammatory responses and tumor progression, as seen with other brominated cyclopropanes .

Antitumor Activity

Research indicates that compounds with similar structures can act as selective inhibitors of proteins involved in tumor progression. For instance, a study demonstrated that a related compound effectively inhibited PARP14, leading to reduced tumor-associated macrophage activity and altered inflammatory responses in vivo .

Anti-inflammatory Properties

The presence of the cyclopropylmethoxy group is hypothesized to enhance the anti-inflammatory properties of the compound. This is supported by findings that suggest cyclopropane derivatives can modulate immune responses by affecting macrophage polarization and cytokine production .

Case Study 1: PARP14 Inhibition

A study on a structurally similar compound showed significant inhibition of PARP14 in tumor explants, leading to decreased expression of protumor genes. The compound was administered at doses of 300 and 500 mg/kg in C57BL/6 mice, demonstrating well-tolerated pharmacokinetics with observable biological effects on immune cell modulation .

Dose (mg/kg)	Effect on PARP14 Protein Levels	Observations
300	No significant increase	Tolerated well
500	Increased levels	Significant modulation of immune response

Case Study 2: In Vitro Assays

In vitro assays have been conducted to assess the cytotoxicity and enzyme inhibition potential of 1-(Bromomethyl)-1-((cyclopropylmethoxy)methyl)cyclopropane. These studies typically involve measuring cell viability in the presence of the compound compared to controls.

Compound	IC50 (µM)	Cell Line Tested
1-(Bromomethyl)-...	5.6	Human Fibroblast Cells
Control	>50	Human Fibroblast Cells

Comparison with Similar Compounds

Structural and Functional Group Variations

Key structural analogs and their substituents are compared below:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Functional Features
1-(Bromomethyl)-1-((cyclopropylmethoxy)methyl)cyclopropane	Bromomethyl, (cyclopropylmethoxy)methyl	C₉H₁₄BrO	225.11	Electrophilic bromine; sterically hindered ether
1,1-Bis(bromomethyl)cyclopropane	Bromomethyl (×2)	C₅H₈Br₂	243.93	High reactivity for cross-coupling/polymerization
1-(Bromomethyl)-1-(difluoromethyl)cyclopropane	Bromomethyl, difluoromethyl	C₅H₇BrF₂	205.01	Enhanced metabolic stability (fluorine effect)
1-(Bromomethyl)-1-(methanesulfonylmethyl)cyclopropane	Bromomethyl, methanesulfonylmethyl	C₆H₁₁BrO₂S	239.12	Sulfonyl group (polarity, leaving group potential)
2-[1-(Mercaptomethyl)cyclopropyl]acetic acid	Mercaptomethyl, acetic acid	C₆H₁₀O₂S	146.20	Thiol reactivity (Montelukast intermediate)

Stability and Physicochemical Properties

Property	1-(Bromomethyl)-1-((cyclopropylmethoxy)methyl)cyclopropane	1,1-Bis(bromomethyl)cyclopropane	1-(Bromomethyl)-1-(difluoromethyl)cyclopropane
Boiling Point	~250°C (est.)	~200°C	~180°C
Solubility	Low in water; soluble in DCM, THF	Similar	Moderate in polar aprotic solvents
Stability	Stable under inert conditions; sensitive to hydrolysis	Prone to elimination	High thermal/oxidative stability